4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one

• IUPAC Name: [(Z)-(3-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C13H10ClNO4S/c1-9-8-11(4-7-13(9)16)15-19-20(17,18)12-5-2-10(14)3-6-12/h2-8H,1H3/b15-11-
• InChI Key: LFRNNDUYTPLFPE-PTNGSMBKSA-N
• Canonical SMILES: CC1=CC(=NOS(=O)(=O)C2=CC=C(C=C2)Cl)C=CC1=O
• Isomeric SMILES: CC1=C/C(=N\OS(=O)(=O)C2=CC=C(C=C2)Cl)/C=CC1=O
• Molecular Formula: C13H10ClNO4S
• Molecular Weight: 311.74 g/mol

Description

4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one, also known as CSO, is a synthetic compound that has gained popularity in the field of scientific research due to its unique properties. CSO is a sulfonyl imine compound that has been found to have various applications in the field of medicinal chemistry, specifically in the development of new drugs.

Mechanism of Action

The mechanism of action of 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one has also been found to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and prostaglandins. Additionally, 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one has been found to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one is its versatility in terms of its potential applications in the field of medicinal chemistry. Additionally, 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one is relatively easy to synthesize, which makes it an attractive compound for laboratory experiments. However, one limitation of 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research involving 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one. One area of interest is the development of new drugs based on the structure of 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one. Additionally, further research is needed to fully understand the mechanism of action of 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one and its potential applications in the treatment of various diseases. Finally, there is a need for more studies to assess the safety and toxicity of 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one, particularly in humans.

Synthesis Methods

The synthesis of 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one involves the reaction of 4-chlorobenzenesulfonyl chloride with oxime, followed by the reaction of the resulting product with cyclohexanone. The final product is obtained through recrystallization in ethanol.

Scientific Research Applications

4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one has been widely used in scientific research for its potential as a therapeutic agent. It has been found to exhibit various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Additionally, 4-({[(4-chlorophenyl)sulfonyl]oxy}imino)-2-methyl-2,5-cyclohexadien-1-one has been found to have potential in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.